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Compound of Interest

Ethyl 6-bromopyridine-2-
Compound Name:
carboxylate

cat. No.: B1302078

An In-depth Technical Guide to Ethyl 6-
Bromopyridine-2-Carboxylate

For professionals in research, chemical synthesis, and drug development, a comprehensive
understanding of key reagents and intermediates is paramount. This document provides a
detailed overview of ethyl 6-bromopyridine-2-carboxylate, a heterocyclic building block
utilized in the synthesis of more complex molecules.

Chemical Identity and Structure

Ethyl 6-bromopyridine-2-carboxylate is a substituted pyridine derivative. The core of the
molecule is a pyridine ring, which is a six-membered aromatic heterocycle containing one
nitrogen atom. The structure is characterized by a bromo substituent at the 6-position and an
ethyl carboxylate group at the 2-position of the pyridine ring.

» IUPAC Name: ethyl 6-bromopyridine-2-carboxylate[1]

e Synonyms: 6-Bromopicolinic Acid Ethyl Ester, Ethyl 6-Bromopicolinate, 6-Bromopyridine-2-
carboxylic Acid Ethyl Ester[2][3]

e Molecular Formula: CsHsBrNO2z[1]

The chemical structure is as follows:
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Caption: Chemical structure of ethyl 6-bromopyridine-2-carboxylate.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl 6-bromopyridine-2-carboxylate is
presented in the table below. These properties are essential for its handling, storage, and
application in chemical reactions.

Property Value Reference
Molecular Weight 230.06 g/mol [2][3]
White to almost white powder
Appearance [2]
or crystal
Melting Point 39.0t0 43.0 °C [2]
Purity >98.0% (GC) [2]
CAS Number 21190-88-5 [1]12114]

Synthesis Protocol

The synthesis of ethyl 6-bromopyridine-2-carboxylate can be achieved through the
esterification of its corresponding carboxylic acid, 6-bromopyridine-2-carboxylic acid. A general
and effective method involves a Fischer esterification reaction catalyzed by a strong acid.

Reaction:
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6-Bromopyridine-2-carboxylic acid + Ethanol = Ethyl 6-bromopyridine-2-carboxylate +
Water

Materials:

e 6-Bromopyridine-2-carboxylic acid

e Anhydrous ethanol

e p-Toluenesulfonic acid (catalyst)

e Sodium bicarbonate (for neutralization)

o Ethyl acetate (for extraction)

» Brine (for washing)

e Anhydrous magnesium sulfate or sodium sulfate (for drying)
Experimental Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, add 6-bromopyridine-2-carboxylic acid and a molar excess of anhydrous ethanol.

o Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid to the mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

o Work-up:

[¢]

After the reaction is complete, cool the mixture to room temperature.

[e]

Remove the excess ethanol under reduced pressure.

o

Dissolve the residue in ethyl acetate.

[¢]

Wash the organic layer sequentially with a saturated aqueous solution of sodium
bicarbonate, water, and brine.
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

 Purification:
o Filter off the drying agent.
o Concentrate the filtrate under reduced pressure to obtain the crude product.

o If necessary, purify the crude product by column chromatography on silica gel or by
recrystallization to yield pure ethyl 6-bromopyridine-2-carboxylate.

Logical Workflow for Synthesis

The following diagram illustrates the logical workflow for the synthesis and purification of ethyl
6-bromopyridine-2-carboxylate.
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Caption: Synthesis and purification workflow for ethyl 6-bromopyridine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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